N-tert-butyl-2-[4-({[2-(4-fluorophenyl)ethyl]amino}methyl)phenoxy]acetamide

• Molecular Formula: C21H27FN2O2
• Molecular Weight: 358.4 g/mol
• IUPAC Name: N-tert-butyl-2-[4-[[2-(4-fluorophenyl)ethylamino]methyl]phenoxy]acetamide
• InChI: InChI=1S/C21H27FN2O2/c1-21(2,3)24-20(25)15-26-19-10-6-17(7-11-19)14-23-13-12-16-4-8-18(22)9-5-16/h4-11,23H,12-15H2,1-3H3,(H,24,25)
• InChI Key: MIMBHRRFDZNHDI-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)COC1=CC=C(C=C1)CNCCC2=CC=C(C=C2)F

Description

N-tert-butyl-2-[4-({[2-(4-fluorophenyl)ethyl]amino}methyl)phenoxy]acetamide is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. This compound is known to have a wide range of biochemical and physiological effects, which makes it an interesting candidate for further study. In

Mechanism of Action

The mechanism of action of N-tert-butyl-2-[4-({[2-(4-fluorophenyl)ethyl]amino}methyl)phenoxy]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body, which leads to its biological effects. This compound has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators in the body. It has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
N-tert-butyl-2-[4-({[2-(4-fluorophenyl)ethyl]amino}methyl)phenoxy]acetamide has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, which makes it a potential treatment for pain and inflammation. It has also been shown to have antitumor effects, which makes it a potential treatment for cancer. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

N-tert-butyl-2-[4-({[2-(4-fluorophenyl)ethyl]amino}methyl)phenoxy]acetamide has several advantages and limitations for lab experiments. One advantage is that it has a wide range of biological activities, which makes it a potential candidate for further study. Another advantage is that it has been extensively studied, which means that there is a large body of literature available on this compound. However, one limitation is that the synthesis of this compound requires specialized equipment and a high level of expertise, which makes it challenging to produce in large quantities.

Future Directions

There are several future directions for the study of N-tert-butyl-2-[4-({[2-(4-fluorophenyl)ethyl]amino}methyl)phenoxy]acetamide. One direction is to further explore its potential use as a treatment for pain and inflammation. Another direction is to study its potential use in the treatment of cancer. Additionally, this compound could be studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicinal chemistry.
Conclusion:
In conclusion, N-tert-butyl-2-[4-({[2-(4-fluorophenyl)ethyl]amino}methyl)phenoxy]acetamide is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicinal chemistry.

Synthesis Methods

The synthesis of N-tert-butyl-2-[4-({[2-(4-fluorophenyl)ethyl]amino}methyl)phenoxy]acetamide involves several steps. The first step is the synthesis of 4-({[2-(4-fluorophenyl)ethyl]amino}methyl)phenol, which is then reacted with tert-butyl 2-bromoacetate to form N-tert-butyl-2-[4-({[2-(4-fluorophenyl)ethyl]amino}methyl)phenoxy]acetamide. The synthesis of this compound requires a high level of expertise and specialized equipment, which makes it challenging to produce in large quantities.

Scientific Research Applications

N-tert-butyl-2-[4-({[2-(4-fluorophenyl)ethyl]amino}methyl)phenoxy]acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. It has also been studied for its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.